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Compound of Interest

Compound Name: (2R,3S)-Emricasan

Cat. No.: B15565875 Get Quote

(2R,3S)-Emricasan, also known as Emricasan, IDN-6556, and PF-03491390, is a potent,

orally active, and irreversible pan-caspase inhibitor.[1] It has garnered significant interest in the

research community for its anti-apoptotic and anti-inflammatory properties, with applications

ranging from liver disease and neuroprotection to stem cell research.[2][3] This guide provides

researchers, scientists, and drug development professionals with detailed application notes

and protocols for sourcing, handling, and utilizing (2R,3S)-Emricasan in experimental settings.

Sourcing and Chemical Properties
(2R,3S)-Emricasan is commercially available from various chemical suppliers for research

purposes. It is typically supplied as a white to off-white solid with a molecular weight of 569.5

g/mol and a molecular formula of C₂₆H₂₇F₄N₃O₇.[4] When sourcing, it is crucial to obtain a

certificate of analysis to confirm purity, which is generally ≥98% by LCMS.

Table 1: Chemical and Physical Properties of (2R,3S)-Emricasan
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Property Value References

Synonyms
Emricasan, IDN-6556, PF-

03491390
[2][4][5]

CAS Number 254750-02-2

Molecular Formula C₂₆H₂₇F₄N₃O₇ [4]

Molecular Weight 569.5 g/mol [4]

Appearance White to off-white solid

Purity ≥98%

Solubility

Soluble in DMSO (up to 100

mg/mL), Ethanol (up to 93

mg/mL). Insoluble in water.

[2][5]

Handling and Storage
Proper handling and storage of (2R,3S)-Emricasan are essential to maintain its stability and

activity.

Safety Precautions: According to its Safety Data Sheet (SDS), Emricasan is harmful if

swallowed, causes skin irritation, and causes serious eye irritation. It may also cause

respiratory irritation. Therefore, standard laboratory personal protective equipment (PPE),

including gloves, lab coat, and eye protection, should be worn when handling the compound.

Work should be conducted in a well-ventilated area or under a chemical fume hood. Avoid

inhalation of dust or aerosols.

Storage:

Solid Form: The solid compound is stable for years when stored at -20°C in a dry, dark place.

[5] For short-term storage (days to weeks), it can be kept at 0-4°C.[5]

Stock Solutions: Prepare concentrated stock solutions in a suitable solvent like DMSO.[1][2]

These stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-
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thaw cycles and stored at -80°C for long-term stability (up to a year or more).[1][2] For short-

term use, stock solutions can be stored at -20°C for up to a month.

Biological Activity and Mechanism of Action
(2R,3S)-Emricasan is a broad-spectrum caspase inhibitor, targeting multiple caspases

involved in the apoptotic signaling cascade.[6] By irreversibly binding to and inhibiting these

enzymes, Emricasan effectively blocks the execution phase of apoptosis, thereby protecting

cells from programmed cell death.[1][2] This mechanism underlies its therapeutic potential in

various disease models characterized by excessive apoptosis.

Signaling Pathway:

Extrinsic Pathway Intrinsic Pathway

Death Receptors

Caspase-8

Executioner Caspases
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Caption: Emricasan inhibits both intrinsic and extrinsic apoptosis pathways.

Table 2: In Vitro Inhibitory Activity of Emricasan against Various Caspases
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Caspase Target IC₅₀ (nM) References

Caspase-9 0.3

Caspase-1 0.4

Caspase-3 2

Caspase-6 4

Caspase-7 6

Caspase-8 6

Caspase-2 20

Experimental Protocols
The following are generalized protocols based on published research. Researchers should

optimize these protocols for their specific experimental systems.

In Vitro Cell-Based Apoptosis Assay
This protocol describes the use of Emricasan to inhibit apoptosis in a cell culture model.

Workflow Diagram:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell Seeding

2. Pre-treatment with Emricasan

3. Induction of Apoptosis

4. Incubation

5. Apoptosis Detection Assay

6. Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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